Cas no 685107-22-6 (5-Thiazoleacetic acid, 2-[4-(4-methoxyphenyl)-1-piperazinyl]-4-phenyl-)

• Product Name: 5-Thiazoleacetic acid, 2-[4-(4-methoxyphenyl)-1-piperazinyl]-4-phenyl-
• CAS No: 685107-22-6
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 4144116
• PubChem ID: 1477908
• Update Time: 2025-11-03

5-Thiazoleacetic acid, 2-[4-(4-methoxyphenyl)-1-piperazinyl]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleacetic acid, 2-[4-(4-methoxyphenyl)-1-piperazinyl]-4-phenyl-
• 2-(2-[4-(4-METHOXYPHENYL)PIPERAZINO]-4-PHENYL-1,3-THIAZOL-5-YL)ACETIC ACID
• 2-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetic acid
• 2-[2-[4-(4-methoxyphenyl)piperazin-1-yl]-4-phenyl-1,3-thiazol-5-yl]acetic Acid
• AKOS005093399
• 2-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-4-phenyl-1,3-thiazol-5-yl}aceticacid
• 2-{2-[4-(4-methoxyphenyl)piperazino]-4-phenyl-1,3-thiazol-5-yl}acetic acid
• SCHEMBL347552
• 685107-22-6
• 4T-0873

• Inchi： 1S/C22H23N3O3S/c1-28-18-9-7-17(8-10-18)24-11-13-25(14-12-24)22-23-21(16-5-3-2-4-6-16)19(29-22)15-20(26)27/h2-10H,11-15H2,1H3,(H,26,27)
• InChI Key： ANDDADRRZBTHAI-UHFFFAOYSA-N
• SMILES： S1C(CC(=O)O)=C(C2C=CC=CC=2)N=C1N1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 409.14601278Da
• Monoisotopic Mass: 409.14601278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 94.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-Thiazoleacetic acid, 2-[4-(4-methoxyphenyl)-1-piperazinyl]-4-phenyl-

Comprehensive Overview of 5-Thiazoleacetic acid, 2-[4-(4-methoxyphenyl)-1-piperazinyl]-4-phenyl- (CAS No. 685107-22-6)

The compound 5-Thiazoleacetic acid, 2-[4-(4-methoxyphenyl)-1-piperazinyl]-4-phenyl- (CAS No. 685107-22-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This thiazole derivative is characterized by its unique structural features, including a thiazole core, a piperazine moiety, and a methoxyphenyl group. These functional groups contribute to its potential applications in drug discovery and development, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition.

In recent years, the demand for novel heterocyclic compounds like 5-Thiazoleacetic acid, 2-[4-(4-methoxyphenyl)-1-piperazinyl]-4-phenyl- has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential role as a central nervous system (CNS) modulator, given the presence of the piperazine ring, which is a common pharmacophore in neuroactive drugs. This aligns with current trends in addressing neurodegenerative diseases and mental health disorders, topics that dominate scientific and public discourse.

The synthesis of 5-Thiazoleacetic acid, 2-[4-(4-methoxyphenyl)-1-piperazinyl]-4-phenyl- involves multi-step organic reactions, including condensation and cyclization processes. Its CAS No. 685107-22-6 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's molecular weight and solubility properties make it suitable for formulation studies, a critical aspect in preclinical drug development.

From an industrial perspective, 5-Thiazoleacetic acid derivatives are increasingly explored for their bioactivity and selectivity. The integration of computational chemistry and AI-driven drug design has accelerated the identification of its potential targets, reflecting the intersection of traditional chemistry and modern technology. This synergy is a hot topic in pharmaceutical innovation, as evidenced by frequent searches for "AI in drug discovery" and "next-generation therapeutics".

Quality control and analytical characterization of CAS No. 685107-22-6 are paramount. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) ensure purity and consistency, addressing the growing emphasis on regulatory standards in chemical manufacturing. These methods are frequently queried in scientific forums, highlighting their relevance.

In summary, 5-Thiazoleacetic acid, 2-[4-(4-methoxyphenyl)-1-piperazinyl]-4-phenyl- represents a promising candidate for further investigation in drug development and biochemical applications. Its structural complexity and functional diversity align with contemporary research priorities, making it a subject of ongoing interest in both academic and industrial settings.